Cas no 114260-17-2 (2-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 2-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline
• CAS No: 114260-17-2
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 2612580
• PubChem ID: 13925388
• Update Time: 2025-04-21

2-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline
• 114260-17-2
• DTXCID30503372
• SCHEMBL10623604
• DTXSID50552589
• AKOS013784414

• Inchi： 1S/C13H19N/c1-10(2)9-12-8-7-11-5-3-4-6-13(11)14-12/h3-6,10,12,14H,7-9H2,1-2H3
• InChI Key： WYKVLGJMFBNGCN-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2CCC1CC(C)C

Computed Properties

• Exact Mass: 189.151749610Da
• Monoisotopic Mass: 189.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų